Cas no 304008-29-5 (LU AA33810)

• Product Name: LU AA33810
• CAS No: 304008-29-5
• MF: C₁₉H₂₅N₃O₂S₃
• MW: 423.615700483322
• CID: 2089586
• PubChem ID: 22254068
• Update Time: 2025-11-02

LU AA33810 Chemical and Physical Properties

Names and Identifiers

• LU AA33810
• N-[[trans-4-[(4,5-Dihydro[1]benzothiepino[5,4-d]thiazol-2-yl)aMino]cyclohexyl]Methyl]MethanesulfonaMide
• SCHEMBL14433176
• LuAA33810
• DA-65091
• G91147
• CS-0029397
• SCHEMBL5127692
• EX-A9368
• Lu-AA 33810
• DTXSID801028445
• N-[[4-(4,5-dihydro-[1]benzothiepino[5,4-d][1,3]thiazol-2-ylamino)cyclohexyl]methyl]methanesulfonamide
• 304008-29-5
• BDBM50354072
• N-[[trans-4-[(4,5-dihydro[1]benzothiepino[5,4-d]thiazol-2-yl)amino]cyclohexyl]methyl]-methanesulfonamide
• SCHEMBL14528347
• NCGC00370875-01
• AKOS024457686
• Q6694803
• J-017948
• Lu AA-33810
• CHEMBL1836317
• SCHEMBL175710
• HY-107729

• Inchi： 1S/C19H25N3O2S3/c1-27(23,24)20-12-13-6-8-14(9-7-13)21-19-22-18-15-4-2-3-5-16(15)25-11-10-17(18)26-19/h2-5,13-14,20H,6-12H2,1H3,(H,21,22)
• InChI Key： UWSBTSAJZMIHBL-UHFFFAOYSA-N
• SMILES： S(C)(NCC1CCC(CC1)NC1=NC2C3C=CC=CC=3SCCC=2S1)(=O)=O

Computed Properties

• Exact Mass: 423.11089057g/mol
• Monoisotopic Mass: 423.11089057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins

Additional information on LU AA33810

Comprehensive Overview of LU AA33810 (CAS No. 304008-29-5): Properties, Applications, and Market Insights

LU AA33810 (CAS No. 304008-29-5) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. This compound, known for its unique structural properties, has become a subject of interest due to its potential applications in neuropharmacology and drug discovery. Researchers are particularly intrigued by its interaction with specific receptor targets, making it a valuable tool in understanding complex biological pathways.

The molecular structure of LU AA33810 contributes to its distinctive characteristics. With a CAS registry number of 304008-29-5, this compound has been studied for its selective binding affinity, which is crucial for developing targeted therapies. Recent studies suggest potential applications in addressing neurological disorders, aligning with current research trends focusing on brain health and cognitive function.

In the pharmaceutical industry, LU AA33810 is being explored for its role in drug development pipelines. Its mechanism of action makes it particularly relevant to current investigations into neurodegenerative conditions, a hot topic in medical research. The compound's properties are being examined in relation to neurotransmitter modulation, which could lead to breakthroughs in treating various central nervous system disorders.

The synthesis and characterization of LU AA33810 (CAS 304008-29-5) involve advanced organic chemistry techniques. Researchers are particularly interested in its structure-activity relationship, which is fundamental to understanding how modifications might enhance its therapeutic potential. This aligns with growing interest in precision medicine and personalized treatment approaches.

From a commercial perspective, the market for specialized compounds like LU AA33810 is expanding. Pharmaceutical companies are investing in innovative drug candidates, and this compound represents part of that growing sector. The demand for research chemicals with specific biological activities continues to rise, particularly in neuroscience-related fields.

Quality control and standardization are critical aspects of working with LU AA33810. Analytical methods such as HPLC and mass spectrometry are typically employed to ensure compound purity and consistency. These procedures are essential for maintaining research integrity and reproducibility, especially in preclinical studies.

Recent scientific literature highlights the potential of LU AA33810 in addressing current challenges in neuropharmacology. Its unique properties make it a promising candidate for further investigation, particularly in the context of neuroprotective strategies and synaptic plasticity research. These areas represent some of the most pressing questions in contemporary neuroscience.

Storage and handling of LU AA33810 (CAS 304008-29-5) require standard laboratory protocols for research chemicals. Proper storage conditions are essential to maintain stability, typically involving temperature-controlled environments and protection from light. These considerations are particularly important for compounds being evaluated in long-term research projects.

The patent landscape surrounding LU AA33810 reflects growing commercial interest in this compound. Intellectual property protections are increasingly being sought for derivatives and applications, indicating its potential value in pharmaceutical development. This trend mirrors broader patterns in the biotech industry, where novel compounds with specific biological activities are highly prized.

Future research directions for LU AA33810 may include more detailed investigations into its pharmacokinetic properties and potential therapeutic applications. As the scientific community continues to explore treatments for neurological conditions, compounds with selective mechanisms of action like this one will likely remain at the forefront of discovery efforts.

For researchers considering working with LU AA33810, it's important to consult current literature and safety data sheets. While not classified as hazardous under standard protocols, proper laboratory practices should always be followed when handling any research compound. This approach ensures both scientific rigor and personnel safety in experimental settings.

The global market for specialized research compounds like LU AA33810 (CAS 304008-29-5) continues to evolve. With increasing interest in neuroscience research and drug discovery, demand for such molecules is expected to grow. This trend is particularly evident in academic institutions and pharmaceutical companies focusing on central nervous system disorders.

In conclusion, LU AA33810 represents an important tool in contemporary pharmacological research. Its unique properties and potential applications in understanding and treating neurological disorders make it a compound of significant scientific interest. As research progresses, we may see expanded applications for this molecule in both basic science and therapeutic development.